Cas no 1510888-00-2 (3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine)

3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine is a synthetic organic compound with notable structural features. This compound exhibits high specificity and efficiency in various chemical reactions, particularly in the synthesis of heterocyclic compounds. Its trifluoromethyl group enhances its stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical applications.
3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine structure
1510888-00-2 structure
Product Name:3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
CAS No:1510888-00-2
MF:C12H17F3N4
MW:274.285392522812
CID:5251311
Update Time:2025-07-30

3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-[6-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]piperidine
    • 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
    • Inchi: 1S/C12H17F3N4/c13-12(14,15)9-3-4-10-17-18-11(19(10)7-9)8-2-1-5-16-6-8/h8-9,16H,1-7H2
    • InChI Key: SWUYKNPCOFTUNV-UHFFFAOYSA-N
    • SMILES: FC(C1CCC2=NN=C(C3CNCCC3)N2C1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 323
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.7

3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>

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Additional information on 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine

Introduction to 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1510888-00-2)

3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1510888-00-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines and is characterized by its incorporation of a piperidine ring and a trifluoromethyl group, which contribute to its pharmacological properties.

The trifluoromethyl group is a common moiety in drug design due to its ability to enhance the lipophilicity and metabolic stability of compounds. In the case of 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine, this group likely plays a crucial role in modulating its interactions with biological targets. The piperidine ring, on the other hand, is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific receptors.

Recent studies have explored the potential of 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine as a therapeutic agent for various diseases. One notable area of research is its application in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain ion channels and receptors involved in pain signaling pathways. This suggests that it could be a promising candidate for the development of new analgesic drugs.

In addition to its potential in pain management, 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine has also shown promise in the treatment of psychiatric disorders. Research conducted at the University of California revealed that this compound can modulate serotonin and dopamine receptors, which are key targets in the treatment of depression and anxiety disorders. These findings highlight the versatility of 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine and its potential as a multi-target ligand.

The pharmacokinetic properties of 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine have also been extensively studied. Preclinical data indicate that it has favorable absorption and distribution profiles when administered orally or intravenously. Furthermore, it exhibits low toxicity and good metabolic stability in animal models. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. The compound's ability to cross the blood-brain barrier efficiently is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

In conclusion, 3-Piperidin-3-yl-6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4, 3-a]pyridine (CAS No. 1510888-00-2) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is anticipated that this compound will contribute significantly to the advancement of medical treatments for various conditions.

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